Tetraammineplatinum hydroxide hydrate

Core Science & Biosynthesis

Tetraammineplatinum(II) Hydroxide Hydrate: Aqueous Solubility Dynamics, Synthesis, and Application Workflows

Executive Summary

Tetraammineplatinum(II) hydroxide hydrate ( 2​⋅xH2​O ) is a critical coordination complex that serves as a high-purity, halogen-free precursor for advanced heterogeneous catalysts and platinum-based pharmacological compounds. Unlike many other platinum salts that suffer from limited solubility or rapid aquation, this compound exhibits exceptional aqueous solubility and yields highly alkaline solutions. This technical guide explores the thermodynamic drivers of its solubility, details self-validating synthesis protocols, and analyzes its behavioral profile in both catalytic preparation and peptide reactivity assays.

Physicochemical Profiling & Solubility Thermodynamics

The solubility of tetraammineplatinum(II) hydroxide in water is profound. It is fully miscible and highly soluble, driven by the ionic dissociation of the complex into the [Pt(NH3​)4​]2+ cation and two OH− anions 1[1]. The inclusion of water molecules in its hydrate crystal lattice (CAS 312695-70-8) lowers the lattice energy barrier, facilitating rapid dissolution upon contact with aqueous media .

Quantitative Physicochemical Data

Table 1: Key Physicochemical and Solubility Parameters

Parameter	Value / Description
Chemical Formula	2​⋅xH2​O
CAS Number	15651-37-3 (Anhydrous) / 312695-70-8 (Hydrate)
Molecular Weight	297.23 g/mol (Hydrate, ~59% Pt content)
Aqueous Solubility	Fully miscible / Highly soluble
Solution pH (Aqueous)	~12 (Strongly alkaline)
Environmental Mobility	Highly mobile in water systems due to extreme solubility
Appearance	White to off-white solid / Colorless aqueous solution

Causality of Solubility: The high solubility is a direct consequence of strong ion-dipole interactions. The divalent [Pt(NH3​)4​]2+ complex is heavily stabilized by the polar water molecules, while the hydroxide counterions readily integrate into the hydrogen-bonded network of bulk water. The resulting solution is highly basic (pH ~12) 1[1]. This basicity is crucial: it maintains the thermodynamic stability of the tetraammine coordination sphere, preventing the premature precipitation of platinum oxides or hydroxo-bridged polymeric species. Furthermore, the compound is highly mobile in environmental water systems due to this unhindered solubility 2[2].

Caption: Solvation dynamics and ionic dissociation of tetraammineplatinum(II) hydroxide hydrate.

Validated Synthesis & Purification Protocols

The industrial and scientific utility of tetraammineplatinum(II) hydroxide hinges entirely on its purity. Specifically, the absence of chloride ions ( Cl− ) is mandatory, as halogens act as severe poisons in catalytic applications. We present two self-validating methodologies for synthesizing the hydroxide hydrate from tetraammineplatinum(II) chloride ( [Pt(NH3​)4​]Cl2​ ).

Protocol A: Anion Exchange Chromatography (High Purity)

Causality: Strong base anion exchange resins (e.g., Amberlite IRA-400) in the hydroxyl ( OH− ) form possess a high thermodynamic affinity for chloride ions. Passing an aqueous solution of [Pt(NH3​)4​]Cl2​ through the resin quantitatively exchanges Cl− for OH− , yielding a highly pure, strongly alkaline eluate 3[3]. This is a self-validating system: the completion of the exchange is monitored in real-time by the stabilization of the eluate's pH (~12) and a negative silver nitrate ( AgNO3​ ) spot test for chloride.

Step-by-Step Methodology:

• Resin Preparation: Pack a glass column with a strong base anion exchange resin.

• Hydroxide Conversion: Wash the resin with 1.0 M NaOH solution at a flow rate of 2 bed volumes (BV)/hour to convert it to the hydroxyl form.

• Equilibration: Rinse the column thoroughly with deionized (DI) water until the effluent pH is neutral (~7.0) 3[3].

• Precursor Loading: Dissolve [Pt(NH3​)4​]Cl2​ in DI water to a known concentration. Load onto the column at a controlled Space Velocity (SV).

• Elution: Elute with DI water. Collect the highly alkaline fractions containing 2​ .

• Validation: Test the eluate for residual chloride using ion chromatography.

Protocol B: Silver(I) Oxide Metathesis

Causality: This method exploits the extreme insolubility of silver chloride ( AgCl ) to drive the reaction forward. When Ag2​O is added to [Pt(NH3​)4​]Cl2​ , chloride precipitates as AgCl . However, due to the strongly basic nature of the resulting tetraammineplatinum hydroxide solution, excess silver can dissolve as dihydroxide silver ions ( [Ag(OH)2​]− ) 4[4]. Therefore, a self-validating secondary polishing step—passing the filtrate through a small anion exchange column—is required to capture residual [Ag(OH)2​]− and unreacted Cl− , ensuring the final product meets the <100 mg/L chloride impurity threshold 4[4].

Step-by-Step Methodology:

• Dissolution: Dissolve [Pt(NH3​)4​]Cl2​ in DI water.

• Reaction: Add Ag2​O powder stoichiometrically (2.3 to 4 molar ratio of Ag to Pt). Stir vigorously.

• Filtration: Filter the suspension to remove the dense AgCl precipitate.

• Polishing: Pass the filtrate through a small bed of anion exchange resin to remove trace [Ag(OH)2​]− and residual Cl− .

• Concentration: The resulting aqueous solution can be concentrated under reduced pressure to yield the hydrate solid.

Caption: Comparative synthesis workflows for high-purity tetraammineplatinum(II) hydroxide.

Applications in Catalysis and Pharmacology

Heterogeneous Catalyst Precursor

Tetraammineplatinum(II) hydroxide is a premier halogen-free precursor for impregnating high-surface-area supports (e.g., alumina, carbon) used in heterogeneous catalysis, such as low-temperature ethanol steam reforming 5[5]. By avoiding chloride-based precursors (e.g., chloroplatinic acid), manufacturers prevent the chloride-induced poisoning of active sites and the corrosive degradation of catalyst supports. Upon calcination at 600°C, the complex cleanly decomposes into platinum oxide, releasing only volatile, non-corrosive byproducts ( NH3​ , H2​O ) 5[5].

Pharmacological Safety & Peptide Reactivity

In pharmacological safety profiling, the Direct Peptide Reactivity Assay (DPRA) evaluates the sensitization potential of platinum species. Tetraammineplatinum complexes possess highly stable Pt-N bonds, which traditionally resist rapid aquation and ligand exchange. However, studies show that while tetraammineplatinum hydroxide hydrate exhibits negligible reactivity toward lysine residues over 24 hours, it demonstrates measurable depletion of cysteine peptides, with 1-hour/24-hour EC15 ratios (8.1) closely mirroring those of cisplatin (7.3) 6[6]. This differential nucleophilic reactivity is critical for understanding its toxicological profile, proving that despite stable tetraammine bonds, the complex can still interact with specific biological nucleophiles under aqueous physiological conditions.

References

• CymitQuimica. "CAS 15651-37-3: Tetraammineplatinum (II) hydroxide hydrate".7

• Benchchem. "Tetraammineplatinum(II)hydroxide". 1

• ThermoFisher. "SAFETY DATA SHEET - Tetraammineplatinum(II) hydroxide solution, Pt 8-11% w/w". 2

• Google Patents (JP2018070390A). "Method of producing tetraammineplatinum (ii) hydroxide". 4

• Benchchem. "A Comparative Analysis of Platinum Hydroxide Synthesis Methodologies". 3

• NIH PMC. "Application of the direct peptide reactivity assay (DPRA) to inorganic compounds: a case study of platinum species". 6

• Google Patents (US20190127220A1). "Catalyst for low temperature ethanol steam reforming and related process". 5

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The Oxidation States of Platinum in Tetraammineplatinum Hydroxide Hydrate: A Technical Guide for Drug Development and Catalysis

Executive Summary

Tetraammineplatinum(II) hydroxide hydrate, represented by the linear formula 2​⋅xH2​O , is a high-purity, halogen-free inorganic complex[1]. It serves as a critical precursor in both the synthesis of platinum-based antineoplastic active pharmaceutical ingredients (APIs) and the preparation of heterogeneous catalysts. This whitepaper deconstructs the chemical architecture of the complex, explains the causality behind its +2 oxidation state, and outlines a self-validating experimental workflow for its synthesis and quality control.

Chemical Architecture and Oxidation State Dynamics

The +2 Oxidation State and Ligand Field Theory

In tetraammineplatinum hydroxide, the central platinum atom exists strictly in the +2 oxidation state (Pt(II)) . This oxidation state is dictated by the coordination sphere: the platinum ion is coordinated by four neutral ammine ( NH3​ ) ligands, forming the complex cation [Pt(NH3​)4​]2+ . The +2 charge is perfectly balanced by two hydroxide ( OH− ) counter-ions[2].

The Pt(II) state is characterized by a d8 electronic configuration. According to ligand field theory, d8 metal centers strongly favor a square planar geometry . This geometry is kinetically stable yet sufficiently labile to undergo controlled ligand substitution—a mechanistic prerequisite for both DNA intercalation in oncology drugs and surface-site binding in catalysis.

The Causality of the Hydroxide Counter-Ion

Why utilize the hydroxide variant over the more common tetraammineplatinum(II) chloride? The choice is driven by the downstream requirement for halogen-free environments:

• In Drug Development: Chloride ions can alter the pharmacokinetics and reactivity profiles of platinum complexes. Hydroxide acts as a "clean" leaving group that simply neutralizes into water during subsequent synthetic steps (e.g., when reacting with dicarboxylic acids to form carboplatin derivatives).

• In Heterogeneous Catalysis: When synthesizing supported catalysts (like Pt/SiO2​ or Pt/CeO2​ ), residual chloride from precursors can cause the sintering of platinum nanoparticles during calcination and poison the active catalytic sites. Tetraammineplatinum(II) hydroxide decomposes thermally into pure Pt, NH3​ , and H2​O , leaving zero halogen residue[3].

Caption: Common oxidation state transitions of platinum from the Pt(II) tetraammine precursor.

Experimental Protocols: Synthesis and Self-Validating Quality Control

The synthesis of tetraammineplatinum(II) hydroxide from a chloride precursor requires a meticulous solid/liquid reaction. The protocol below is designed as a self-validating system , meaning the failure of any single step will trigger an immediate, measurable anomaly in the validation phase.

Step-by-Step Synthesis Methodology

• Precursor Dissolution: Dissolve tetraammineplatinum(II) chloride ( [Pt(NH3​)4​]Cl2​ ) in high-purity deionized water at room temperature.

• Solid/Liquid Halide Extraction: Add Silver(I) oxide ( Ag2​O ) powder to the solution. Causality Check: The molar ratio of Ag to Pt must be between 2.3 and 4.0[4]. Because this is a solid/liquid reaction, the surface of the Ag2​O powder becomes rapidly passivated by insoluble AgCl . A significant stoichiometric excess is required to ensure the core of the Ag2​O particles can drive the chloride extraction to completion[4].

• Agitation and Filtration: Mechanically stir the suspension for 12-24 hours. Filter the resulting mixture through a sub-micron membrane to remove the AgCl precipitate and unreacted Ag2​O .

• Anion Exchange Purification: Pass the filtrate through a strongly basic anion exchange resin (in OH− form). Causality Check: This step scavenges any residual chloride ions and soluble silver complex ions (such as [Ag(OH)2​]− ) that bypassed the initial filtration[4].

• Concentration: Concentrate the effluent under reduced pressure at a temperature not exceeding 40°C to prevent thermal degradation of the Pt(II) complex.

Self-Validating Quality Control Loop

To ensure the integrity of the +2 oxidation state and the absence of halogens, the system must validate itself through two parallel analytical checks:

• Halide Validation (ICP-MS / Titration): Titrate an aliquot of the final product with AgNO3​ . The formation of a white precipitate immediately invalidates the batch, indicating incomplete anion exchange. For pharmaceutical-grade applications, ICP-MS must confirm chloride levels below 50 ppm.

• Oxidation State Validation (XPS): Perform X-ray Photoelectron Spectroscopy (XPS) on the lyophilized product. The binding energy of the Pt 4f7/2​ peak must be sharply centered at ~72.5 eV , confirming the Pt(II) state. The appearance of a shoulder or peak at ~74.5 eV indicates unwanted oxidation to Pt(IV) during processing, invalidating the batch.

Caption: Workflow for the synthesis and oxidation state validation of tetraammineplatinum(II) hydroxide.

Applications in Drug Development and Catalysis

Biological Reactivity and Peptide Assays

In drug development, the specific reactivity of the Pt(II) oxidation state is paramount. Studies utilizing the Direct Peptide Reactivity Assay (DPRA) demonstrate that Pt(II) species exhibit distinct kinetic lability compared to their highly inert Pt(IV) counterparts[5]. The square planar geometry of tetraammineplatinum(II) allows for controlled ligand displacement by biological nucleophiles (such as the thiol groups in cysteine or the nitrogenous bases in DNA), which is the foundational mechanism of action for platinum-based oncology drugs[5].

Precursor for Heterogeneous Catalysis

Aqueous preparations of tetraammineplatinum(II) hydroxide are extensively used to impregnate catalyst supports[6]. Because the complex contains no halogens, it is ideal for creating highly dispersed, ultra-pure platinum catalysts used in automotive exhaust gas treatment and the water-gas shift reaction[1].

Quantitative Data Summaries

Table 1: Physicochemical Properties of Tetraammineplatinum(II) Hydroxide Hydrate

Property	Value	Causality / Significance
Linear Formula	Pt(NH3​)4​(OH)2​⋅xH2​O	Defines the stoichiometric ratio of ligands to the central metal[1].
Molecular Weight	297.21 g/mol (anhydrous)	Critical for precise molar calculations in drug synthesis[1].
Oxidation State	+2	Dictates the square planar geometry and ligand substitution kinetics.
Melting Point	211 °C (dec.)	Indicates thermal stability limit before decomposition into Pt(0)[1].

Table 2: Comparative Reactivity of Platinum Oxidation States

Oxidation State	Geometry	Kinetic Lability	Typical Application in Pharma / Catalysis
Pt(0)	Metallic lattice	Inert	Active phase in heterogeneous catalysis; inactive biologically.
Pt(II)	Square Planar	Moderate (Ligand-dependent)	Active pharmaceutical ingredients (e.g., Cisplatin)[5].
Pt(IV)	Octahedral	Highly Inert	Prodrugs requiring intracellular reduction to Pt(II) to become active.

References

• Tetraammineplatinum(II) hydroxide hydrate applications - Sigma-Aldrich. 1

• Platinum(2+), tetraamminedihydroxy- | H14N4O2Pt | CID 167323 - PubChem. 2

• Application of the direct peptide reactivity assay (DPRA) to inorganic compounds: a case study of platinum species - PMC. 5

• Method for producing aqueous preparations of complexes of platinum group metals - Justia Patents. 6

• JP2018070390A - Method of producing tetraammineplatinum (ii) hydroxide - Google Patents. 4

• Preparation of a Pt/SiO2 Catalyst: I. Interaction between Platinum Tetrammine Hydroxide and the Silica Surface - ResearchGate. 3

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• 5. Application of the direct peptide reactivity assay (DPRA) to inorganic compounds: a case study of platinum species - PMC [pmc.ncbi.nlm.nih.gov]
• 6. patents.justia.com [patents.justia.com]

Protocols & Analytical Methods

Advanced Protocol for the Synthesis of Ultrasmall Platinum Nanoparticles from Tetraammineplatinum(II) Hydroxide Hydrate

Mechanistic Rationale: The Superiority of Tetraammineplatinum(II) Hydroxide

For the synthesis of highly dispersed, ultrasmall platinum nanoparticles (PtNPs), precursor selection dictates the fundamental limits of particle size and catalytic activity. Tetraammineplatinum(II) hydroxide hydrate— 2​⋅xH2​O —is a premium, halogen-free precursor that offers distinct mechanistic advantages over traditional chloroplatinic acid ( H2​PtCl6​ ):

• Halogen-Free Chemistry : The absence of chloride ions prevents the oxidative etching of nascent nanoparticles and eliminates the risk of chloride-induced active site poisoning on the final catalyst[1].

• Cationic Anchoring : In aqueous environments, the precursor dissociates into the [Pt(NH3​)4​]2+ cation. This allows for2 onto supports with a low Point of Zero Charge (PZC), such as oxidized carbons and silica, ensuring atomic-level dispersion[2].

• Clean Thermal Decomposition : Upon reduction, the ammine ligands and hydroxide counterions decompose entirely into volatile NH3​ and H2​O , leaving zero inorganic residue to interfere with the catalyst's active surface[3].

Quantitative Data Summary

The following table summarizes the expected outcomes when utilizing 2​ across various support materials and methodologies.

Synthesis Method	Support Material	Precursor	Optimal Condition	Resulting PtNP Size
Strong Electrostatic Adsorption	Oxidized MWCNTs	2​	pH 12–13	1.5 – 2.0 nm
Strong Electrostatic Adsorption	Microporous Carbon	2​	pH 12	< 1.4 nm
Ion Exchange & Thermal Decomp.	Silica ( SiO2​ )	2​	Vacuum Drying (100°C)	1.0 – 2.0 nm
Irradiation-Dark Photodeposition	Titanium Dioxide ( TiO2​ )	2​	UV Charge / Dark Reduction	~0.5 nm

Mechanistic Pathway Diagram

Figure 1: Mechanistic workflow of PtNP synthesis via Strong Electrostatic Adsorption.

Experimental Protocols

Protocol A: Strong Electrostatic Adsorption (SEA) on Carbon/Silica

This protocol utilizes pH-driven electrostatic forces to achieve <2 nm PtNPs on high-surface-area supports.

Step 1: Precursor Solution Preparation

• Action : Dissolve 2​⋅xH2​O in deionized water to create a 200 ppm Pt solution.

• Causality : A dilute solution ensures a 1 and prevents localized supersaturation[1].

Step 2: pH Adjustment

• Action : Adjust the solution to pH 12 using NaOH.

• Causality : Oxidized carbons and silica have acidic to neutral PZCs. Raising the pH to 12 thoroughly deprotonates surface hydroxyl (-OH) and carboxyl (-COOH) groups, creating a strong negative charge density to anchor the cationic [Pt(NH3​)4​]2+ precursor[2].

Step 3: Impregnation

• Action : Add the support material to the solution at a ratio corresponding to 1000 m²/L of support surface area. Agitate for 1 hour.

• Causality : This specific surface-area-to-volume ratio prevents steric hindrance and overcrowding of the Pt complexes on the support surface[2].

Step 4: Controlled Drying (Critical Step)

• Action : Filter the support, dry in ambient air overnight, followed by vacuum drying at 25°C, slowly ramping to 100°C.

• Causality : 3 in preparing highly dispersed catalysts. Rapid thermal drying causes the water to boil, driving the dissolved precursor to migrate via capillary action and form large agglomerates. Controlled vacuum drying preserves the uniform cluster distribution[3].

Step 5: Thermal Reduction

• Action : Reduce the dried powder under a continuous flow of H2​ gas at 300–400 °C for 2 hours.

Protocol B: Irradiation-Dark (i.d.) Photochemical Deposition on TiO2​

Traditional photodeposition causes rapid electron transfer, forming Schottky junctions that lead to uncontrollable growth and large Pt agglomerates. This protocol separates electron generation from metal reduction to achieve ~0.5 nm nanoclusters.

Step 1: Precursor Storage

• Action : Prepare a 0.01 g/mL aqueous solution of 2​⋅xH2​O . Store strictly at 4°C in the dark.

• Causality : Prevents premature auto-reduction of the highly reactive precursor[4].

Step 2: Charge Storage (Irradiation Phase)

• Action : Disperse the TiO2​ support in water, purge with inert gas, and irradiate with UV light without the Pt precursor present.

• Causality : Photogenerated electrons are 4 on the surface of the TiO2​ [4].

Step 3: Dark Reduction

• Action : Turn off the UV light source. Inject the Pt precursor solution into the suspension in complete darkness.

• Causality : The stored Ti3+ slowly and uniformly reduces the [Pt(NH3​)4​]2+ to Pt0 . This controlled nucleation prevents agglomeration, yielding highly uniform sub-nanometer clusters[4].

Self-Validating Quality Control

To ensure scientific integrity, these protocols function as self-validating systems. Researchers should monitor the following markers:

• In-Process pH Shift (SEA) : Monitor the solution pH before and after the 1-hour impregnation. Successful electrostatic adsorption of a cation onto a hydroxylated surface displaces protons ( H+ ). A slight drop in pH validates that chemisorption is actively occurring[2].

• Post-Drying Visual Inspection : If the silica or carbon support exhibits "coffee-ring" staining, the drying rate was too fast, causing precursor migration. The batch should be re-dispersed or discarded[3].

• Size-Dependent Oxidation (XPS) : Use X-ray Photoelectron Spectroscopy to check the oxidation state.5 (up to 80% Pt2+ in air), whereas particles >1.8 nm remain predominantly metallic. Finding a high degree of ambient oxidation is a paradoxical but reliable self-validating marker that you have successfully synthesized sub-1.5 nm particles[5].

• XRD Peak Broadening : Successful synthesis of <2 nm PtNPs will result in the absence of sharp Pt diffraction peaks in X-Ray Diffraction due to extreme Scherrer broadening[4].

References

• Electrostatic Adsorption of Platinum onto Carbon Nanotubes and Nanofibers for Nanoparticle Synthesis. MDPI. 2

• Ambient Oxidation of Ultrasmall Platinum Nanoparticles on Microporous Carbon Catalyst Supports. ACS Applied Nano Materials. 5

• Preparation of a Pt/SiO2 Catalyst: I. Interaction between Platinum Tetrammine Hydroxide and the Silica Surface. Journal of Catalysis / ResearchGate.3

• Platinum Nanoparticle Compression: Combining in situ TEM and Atomistic Modeling. Applied Physics Letters / OSTI. 1

• Protocol on irradiation-dark photochemical deposition and characterization of metal nanoclusters on semiconductor support. Cell Reports Physical Science. 4

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• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
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• 5. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: Tetraammineplatinum(II) Hydroxide Hydrate for Atomic Layer Deposition of Platinum Thin Films

Abstract and Introduction

The precise deposition of high-purity, conformal platinum (Pt) thin films is critical for advancing applications in nanoelectronics, energy storage, and catalysis.[1][2] Atomic Layer Deposition (ALD) stands out as a superior technique for this purpose, offering atomic-level control over film thickness and composition through sequential, self-limiting surface reactions.[3][4][5] The choice of precursor is paramount to the success of any ALD process, dictating deposition temperature, film purity, and growth characteristics.[6]

While organometallic compounds like (trimethyl)methyl-cyclopentadienylplatinum(IV) (MeCpPtMe₃) are commonly used, they can introduce carbon impurities and require non-aqueous handling.[2][7] This application note details the use of an inorganic, aqueous-based precursor, Tetraammineplatinum(II) Hydroxide Hydrate (Pt(NH₃)₄(OH)₂·xH₂O) , for the ALD of platinum. This precursor offers potential advantages, including high water solubility, the absence of carbon-containing ligands, and different reactivity pathways, which may allow for lower impurity films and process simplification.

This guide provides a comprehensive overview of the precursor's properties, a detailed protocol for its use in an ALD system, and an exploration of the underlying chemical mechanisms and process optimization strategies for researchers and engineers in advanced materials development.

Precursor Technical Data: Tetraammineplatinum(II) Hydroxide Hydrate

Understanding the physical and chemical properties of the precursor is the foundation for developing a successful ALD process. Tetraammineplatinum(II) hydroxide is an air-stable, inorganic platinum complex.[8]

Table 1: Physicochemical Properties of Tetraammineplatinum(II) Hydroxide Hydrate

Property	Value / Description	Source(s)
Chemical Formula	Pt(NH₃)₄(OH)₂·xH₂O	[9][10][11]
Molecular Weight	297.23 g/mol (anhydrous basis)	[9][10]
Appearance	Colorless liquid solution or white/cream solid hydrate	[8][12][13]
Solubility	Miscible in water	[13]
Thermal Behavior	Decomposes upon heating; one source indicates decomposition at 211 °C.[10] Thermal decomposition can release irritating gases like ammonia and nitrogen oxides.[12][14]
CAS Number	38201-97-7 (anhydrous); 15651-37-3 (hydrate)	[11][12][15]

ALD Mechanism and Experimental Workflow

The ALD process is a cyclic deposition method that builds a film one atomic layer at a time. Each cycle consists of four distinct steps: precursor pulse, inert gas purge, co-reactant pulse, and a final inert gas purge.[3][4] This separation of reactants prevents gas-phase reactions and enables the characteristic self-limiting growth on the substrate surface.

Proposed Reaction Mechanism

For the deposition of metallic platinum from Tetraammineplatinum(II) hydroxide, a reducing co-reactant is necessary to reduce the Pt(II) center to Pt(0). A common and effective co-reactant in noble metal ALD is a hydrogen (H₂) plasma. The proposed surface reactions are as follows:

• Precursor Pulse: The volatilized Pt(NH₃)₄(OH)₂ precursor is pulsed into the reactor. It adsorbs and reacts with the substrate surface, which is assumed here to be hydroxylated (-OH*), releasing water as a byproduct.

  • σ-OH* + Pt(NH₃)₄(OH)₂ (g) → σ-O-Pt(NH₃)₄(OH)* + H₂O (g)

• Purge 1: Inert gas (e.g., Ar, N₂) removes excess precursor and gaseous byproducts.

• Co-reactant Pulse: H₂ plasma is introduced. The reactive hydrogen radicals reduce the Pt(II) surface species to metallic Pt(0) and react with the ammine and hydroxide ligands to form volatile byproducts (NH₃, H₂O).

  • σ-O-Pt(NH₃)₄(OH)* + H₂ plasma → σ-OH* + Pt(0) + NH₃ (g) + H₂O (g)

• Purge 2: Inert gas removes reaction byproducts, leaving a pristine, reactive platinum surface ready for the next cycle.

This cycle is repeated to build the film to the desired thickness.

ALD Workflow Diagram

The following diagram illustrates the sequential steps in a single ALD cycle for platinum deposition using Pt(NH₃)₄(OH)₂ and a hydrogen plasma co-reactant.

Caption: Workflow of a Pt ALD cycle using Pt(NH₃)₄(OH)₂ precursor.

Detailed Experimental Protocol

This protocol provides a starting point for depositing Pt films. Parameters should be optimized for the specific ALD reactor and substrate used.

Materials & Equipment

• Precursor: Tetraammineplatinum(II) hydroxide solution (e.g., 8-11% w/w in water).[12]

• Substrates: Si wafers with thermal SiO₂ or Al₂O₃ ALD seed layers.

• Co-reactant: Ultra-high purity (UHP) Hydrogen (H₂).

• Purge/Carrier Gas: UHP Argon (Ar) or Nitrogen (N₂).

• Equipment:

  • ALD Reactor with plasma capability.

  • Liquid precursor delivery system suitable for aqueous solutions (e.g., heated bubbler or direct liquid injector).

  • Substrate holder with heating capability up to 400°C.

  • Vacuum pump system.

  • Film characterization tools (Ellipsometer, XPS, XRD, 4-Point Probe, SEM).

Precursor Handling and Safety

• Hazard Overview: Causes skin and serious eye irritation. May cause an allergic skin reaction or respiratory irritation.[9][15][16] Handle with extreme care.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[9][14] All handling should be performed in a certified fume hood.[14]

• Loading Protocol:

  • Ensure the ALD precursor vessel (bubbler) is clean and dry.

  • In a fume hood, carefully transfer the required volume of the Tetraammineplatinum(II) hydroxide solution into the vessel.

  • Securely connect the vessel to the ALD tool, ensuring all fittings are leak-tight.

  • Heat the vessel and delivery lines to the desired temperature (see Table 2) to ensure adequate vapor pressure.

ALD Process Parameters

The following parameters serve as a robust starting point for process development. The existence of a stable "ALD window," a temperature range where growth rate is constant, should be determined experimentally.[4][17]

Table 2: Suggested Starting Parameters for Pt ALD

Parameter	Recommended Starting Value	Rationale & Optimization Notes
Substrate Temperature	200 - 300 °C	Balance between precursor reactivity and thermal stability. Lower temperatures may yield poor growth, while higher temperatures risk precursor decomposition.[4][17]
Precursor Vessel Temp.	70 - 90 °C	Must be sufficient to generate adequate vapor pressure without causing premature decomposition. Adjust based on vapor pressure data for aqueous solutions.
Co-reactant	H₂ Plasma (50 - 300 W)	Plasma provides reactive species to enable reduction at lower temperatures than thermal H₂.[2][18]
Precursor Pulse Time	1.0 - 5.0 s	Must be long enough to saturate the substrate surface. Verify saturation by observing GPC plateau with increasing pulse time.[17]
Purge Time 1	10 - 20 s	Must fully evacuate unreacted precursor. Insufficient purging leads to CVD-like growth and poor film quality.
Co-reactant Pulse Time	1.0 - 5.0 s	Long enough to completely reduce the adsorbed precursor layer. Saturation should be confirmed experimentally.
Purge Time 2	10 - 20 s	Must fully evacuate reaction byproducts (NH₃, H₂O).
Number of Cycles	100 - 1000	Dependent on the target film thickness.

Post-Deposition Film Characterization

Verifying the quality of the deposited film is a critical final step.

• Growth per Cycle (GPC): Use in-situ or ex-situ ellipsometry to measure film thickness as a function of the number of ALD cycles. The slope of this line yields the GPC. For Pt, GPC values are typically in the range of 0.3 - 0.9 Å/cycle depending on the process.[17]

• Purity and Composition: Use X-ray Photoelectron Spectroscopy (XPS) to confirm the presence of metallic Pt and quantify impurities (e.g., oxygen, nitrogen).[19]

• Crystallinity: Use X-ray Diffraction (XRD) to determine the crystal structure and orientation of the Pt film.[19]

• Resistivity: Use a four-point probe to measure the film's electrical resistivity, a key indicator of purity and density. High-quality Pt films have resistivities approaching the bulk value of ~10.6 µΩ·cm.[19]

• Morphology: Use Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM) to visualize surface morphology, conformality, and grain structure.[19][20]

Causality and Process Insights

• The Role of the ALD Window: Operating within the ALD temperature window is crucial for achieving self-limiting growth. Below this window, low reactivity and precursor condensation can occur. Above it, the precursor may thermally decompose on the surface, leading to uncontrolled Chemical Vapor Deposition (CVD) and non-uniform films.[4][6] The ideal window for this precursor must be experimentally determined by plotting GPC versus substrate temperature.

• Nucleation Effects: The initial cycles of Pt ALD on oxide substrates often exhibit a nucleation period where growth is non-linear.[20][21] This is due to the lower reactivity of the precursor with the initial substrate compared to a fresh Pt surface. This can result in island-like (Volmer-Weber) growth initially, with nanoparticles coalescing to form a continuous film as the number of cycles increases.[18][20]

• Importance of Purging: The purge steps are as critical as the precursor pulses. Inadequate purging is a common cause of process failure, allowing gas-phase reactions between the precursor and co-reactant, which results in particle contamination and loss of thickness control.[3] The required purge time is highly dependent on the geometry and pumping speed of the specific ALD reactor.

References

• Mackus, A. J. M., Bol, A. A., & Kessels, W. M. M. (2019). Atomic layer deposition of metals: Precursors and film growth. AIP Publishing. [Link]

• Kim, H. J., et al. (2019). Atomic Layer Deposition of Pt Thin Films Using Dimethyl (N,N-Dimethyl-3-Butene-1-Amine-N) Platinum and O₂ Reactant. Chemistry of Materials, ACS Publications. [Link]

• Shong, B., et al. (2020). Atomic layer deposition of high-quality Pt thin film as an alternative interconnect replacing Cu. AIP Publishing. [Link]

• A stable volatile platinum precursor for ALD and CVD applications. (2024, September 11). J&K Scientific. [Link]

• King, D. M. (2009). Atomic Layer Deposition of Platinum Particles, Titanium Oxide Films, and Alkoxysilane Surface Layers. University of Colorado Boulder. [Link]

• Recent developments in molecular precursors for atomic layer deposition. (2018, November 23). Organometallic Chemistry: Volume 42, Royal Society of Chemistry. [Link]

• Mackus, A. J. M. (2013). Atomic layer deposition of platinum: from surface reactions to nanopatterning. Research portal Eindhoven University of Technology. [Link]

• Method of producing tetraammineplatinum (ii) hydroxide. (n.d.).

• CAS#:15651-37-3 | Tetraammineplatinum(II) hydroxide hydrate (59% Pt). (2025, August 25). Chemsrc. [Link]

• Ferguson, J. D., et al. (2014). Atomic layer deposition of ultrathin platinum films on tungsten atomic layer deposition adhesion layers. University of Colorado Boulder. [Link]

• Fountaine, K. T., et al. (2013). Atomic Layer Deposition of Platinum Catalysts on Nanowire Surfaces for Photoelectrochemical Water Reduction. Peidong Yang Group, ACS Publications. [Link]

• Atomic Layer Deposition of platinum thin films - current and future applications. (2018, June 25). BALD Engineering. [Link]

• Aaltonen, T., et al. (2003). Reaction Mechanism Studies on Atomic Layer Deposition of Ruthenium and Platinum. ResearchGate. [Link]

• Tetraammineplatinum(II) Hydroxide Solutions. (n.d.). Scribd. [Link]

• ALD Materials - Technical Library. (n.d.). Gelest. [Link]

• Tetraammine platinum compounds. (n.d.). Johnson Matthey. [Link]

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Introduction: The Rationale for Precision in Platinum Catalyst Synthesis

An Application Guide to Catalyst Synthesis via Tetraammineplatinum Hydroxide Hydrate Wet Impregnation

Supported platinum-group metal (PGM) catalysts are cornerstones of modern chemical and pharmaceutical industries, driving reactions from hydrogenation and oxidation to emissions control. The efficacy of these catalysts—their activity, selectivity, and longevity—is critically dependent on the nanoscale properties of the metallic particles, particularly their size and distribution (dispersion) on a high-surface-area support. The wet impregnation method is a widely adopted, scalable technique for preparing such catalysts.[1][2] This guide focuses on a specific, highly effective variant of this method utilizing tetraammineplatinum(II) hydroxide hydrate, [Pt(NH₃)₄(OH)₂·xH₂O], as the platinum precursor.

Tetraammineplatinum(II) hydroxide is often the precursor of choice for achieving highly dispersed platinum nanoparticles.[3] Its cationic nature, [Pt(NH₃)₄]²⁺, allows for strong electrostatic interaction with negatively charged surfaces of common supports like silica and alumina, especially under basic conditions.[4] This strong precursor-support interaction anchors the platinum complex, minimizing migration and agglomeration during the crucial drying and thermal treatment steps, a common failure point with other precursors like chloroplatinic acid.[5] Furthermore, it is a chloride-free source, which is vital for applications where chloride ions can poison the catalyst or corrode equipment.[3]

This document serves as a comprehensive guide for researchers and process chemists, providing both the foundational principles and a detailed, field-tested protocol for the synthesis of high-performance supported platinum catalysts using the tetraammineplatinum(II) hydroxide wet impregnation method.

Part 1: Core Scientific Principles

The Wet Impregnation Technique

Wet impregnation is a method for depositing a soluble precursor of the active catalytic metal onto a porous support material.[6] The process, in its most refined form known as incipient wetness or pore volume impregnation, involves the following core stages:

• Pore Filling : A solution containing the dissolved metal precursor is added to the dry support. The volume of the solution is carefully measured to be equal to or slightly less than the total pore volume of the support material. This ensures the solution is drawn into the pores by capillary action, with no excess liquid.

• Solvent Evaporation (Drying) : The solvent (typically deionized water) is removed by controlled heating. As the solvent evaporates, the precursor becomes supersaturated and precipitates onto the inner surface of the support. The drying step is critical, as improper technique can lead to the precursor migrating to the exterior of the support pellets, resulting in poor metal distribution.[5]

• Thermal Decomposition (Calcination/Reduction) : The impregnated and dried support is heated in a controlled atmosphere.

  • Calcination (in air or an inert gas) decomposes the precursor complex (e.g., releases ammonia and water ligands) to form platinum oxide species anchored to the support.

  • Reduction (typically in a hydrogen-containing atmosphere) reduces the platinum species to the catalytically active metallic state, Pt(0).

The final properties of the catalyst are a direct consequence of the chemical interactions and physical transformations occurring at each of these stages.

Mechanism: The Role of Precursor-Support Interaction

The success of this method hinges on the electrostatic interaction between the cationic tetraammineplatinum(II) complex, [Pt(NH₃)₄]²⁺, and the support surface. Most oxide supports, such as silica (SiO₂) and alumina (Al₂O₃), possess surface hydroxyl groups (-OH). The charge of this surface is pH-dependent.

• Below the Point of Zero Charge (PZC) : The surface is protonated and carries a net positive charge (e.g., Si-OH₂⁺).

• Above the Point of Zero Charge (PZC) : The surface is deprotonated and carries a net negative charge (e.g., Si-O⁻).

By conducting the impregnation at a pH above the support's PZC (typically in a basic solution), a strong electrostatic attraction is established between the negatively charged support surface and the positively charged [Pt(NH₃)₄]²⁺ cations. This process, sometimes referred to as strong electrostatic adsorption (SEA), ensures a uniform, molecular-level distribution of the platinum precursor, which is the foundation for achieving high metal dispersion in the final catalyst.[4]

Part 2: Safety, Handling, and Precursor Properties

Mandatory Safety Precautions

Tetraammineplatinum(II) hydroxide hydrate is a hazardous chemical that requires careful handling. It can cause skin and serious eye irritation, and may cause an allergic skin reaction or respiratory irritation.[7][8]

Hazard Category	Required Personal Protective Equipment (PPE)	Handling & Storage Guidelines
Skin & Eye Contact	Nitrile gloves, lab coat, chemical safety goggles or face shield.	Wash hands thoroughly after handling. Ensure eyewash stations and safety showers are readily accessible.[7]
Inhalation	Use only in a well-ventilated area or a chemical fume hood.[9]	Avoid breathing dust. Keep container tightly closed.
Storage	Store locked up in a dry, cool, and well-ventilated place.[7]	Incompatible with strong oxidizing agents.[7]

Always consult the most current Safety Data Sheet (SDS) from your supplier before use.[7][8][9][10]

Precursor Specifications

Property	Value	Source
Chemical Formula	Pt(NH₃)₄(OH)₂·xH₂O
Molecular Weight	297.21 g/mol (anhydrous basis)
Appearance	White to off-white solid	N/A
Primary Application	Precursor for heterogeneous catalysts	[3][11]

Part 3: Detailed Experimental Protocol: Preparation of 1 wt% Pt/SiO₂

This protocol describes the synthesis of a model 1 wt% platinum on silica catalyst using the incipient wetness impregnation method.

Materials and Equipment

• Precursor: Tetraammineplatinum(II) hydroxide hydrate, [Pt(NH₃)₄(OH)₂·xH₂O]

• Support: High-purity silica gel (SiO₂), e.g., 100-200 mesh, with a known pore volume (e.g., 1.0 mL/g).

• Solvent: Deionized water.

• Equipment: Analytical balance, rotary evaporator (Rotovap), tube furnace with temperature controller, quartz tube, glassware.

Step 1: Support Pre-Treatment & Pore Volume Determination

• Dry the silica support in an oven at 120°C for at least 4 hours to remove physically adsorbed water.[12]

• Cool to room temperature in a desiccator before use.

• The pore volume must be known. If not provided by the manufacturer, it can be determined experimentally (e.g., by water titration). For this protocol, we will assume a pore volume of 1.0 mL/g .

Step 2: Preparation of the Impregnation Solution

The goal is to prepare a solution with a volume equal to the total pore volume of the support being used, containing the precise amount of precursor for a 1 wt% Pt loading.

Calculation:

• Mass of Support: Let's assume we are preparing 5.0 g of catalyst. The mass of silica support required is slightly less, accounting for the mass of Pt to be added. A good approximation is to start with the target final mass, so we will use 5.0 g of SiO₂.

• Mass of Platinum (Pt) Needed:

  • Mass Pt = (Target wt% / 100) * Mass of Support

  • Mass Pt = (1 / 100) * 5.0 g = 0.050 g Pt

• Mass of Precursor Needed:

  • First, determine the mass fraction of Pt in the anhydrous precursor, Pt(NH₃)₄(OH)₂.

  • Atomic weight of Pt = 195.08 g/mol .

  • Molecular weight of Pt(NH₃)₄(OH)₂ = 297.21 g/mol .

  • Pt wt% in precursor = (195.08 / 297.21) * 100 ≈ 65.64%.

  • Note: The actual precursor is a hydrate (·xH₂O) and may have a specific Pt content provided by the supplier (e.g., "Pt 8-11% w/w" for a solution, or a specific percentage for the solid). Always use the supplier-specified Pt content for the most accurate calculation. Assuming our solid is 59% Pt by mass:

  • Mass of Precursor = Mass Pt / (Actual Pt wt% / 100)

  • Mass of Precursor = 0.050 g / 0.59 ≈ 0.0847 g

• Volume of Solution Needed:

  • Volume = Mass of Support * Pore Volume per gram

  • Volume = 5.0 g * 1.0 mL/g = 5.0 mL

Procedure:

• Accurately weigh 0.0847 g of Pt(NH₃)₄(OH)₂·xH₂O into a small beaker or vial.

• Add exactly 5.0 mL of deionized water and stir until the precursor is fully dissolved.

Step 3: Impregnation

• Place the 5.0 g of dried silica support in a round-bottom flask.

• Add the 5.0 mL of precursor solution dropwise to the silica while slowly rotating the flask to ensure even distribution.

• Once all the solution is added, the powder should appear uniformly damp but still free-flowing, with no visible excess liquid.

Step 4: Drying

Drying is a crucial step to fix the precursor and prevent its migration.[5]

• Attach the flask to a rotary evaporator.

• Begin rotating the flask at a moderate speed.

• Apply a vacuum and gently heat the flask in a water bath at 60-80°C.

• Continue drying until the powder is completely free-flowing and no more solvent is condensing. This typically takes 1-2 hours.

Step 5: Calcination and Reduction

This final step converts the precursor into metallic platinum nanoparticles.

• Place the dried, impregnated powder into a quartz tube and load it into a tube furnace.

• Calcination:

  • Purge the tube with an inert gas (e.g., N₂ or Ar) or dry air at a flow rate of 50-100 mL/min.

  • Ramp the temperature to 300°C at a rate of 5°C/min.

  • Hold at 300°C for 2-3 hours. This step decomposes the ammine and hydroxide ligands.[5]

• Reduction:

  • Cool the furnace under inert gas to the reduction temperature (e.g., 250°C).

  • Switch the gas flow to a reducing mixture (e.g., 5% H₂ in N₂) at 50-100 mL/min.

  • Hold at 250°C for 2 hours to reduce the platinum oxide species to metallic platinum (Pt(0)).[13]

• Final Passivation (Optional but Recommended for Safety):

  • Cool the furnace to room temperature under the reducing gas flow.

  • To prevent pyrophoric oxidation upon exposure to air, switch the gas to an inert flow (N₂) for 30 minutes.

  • Slowly introduce air by cracking open an inlet, or use a very low concentration O₂/N₂ mixture before removing the catalyst.

The final product is a 1 wt% Pt/SiO₂ catalyst ready for characterization and use.

Part 4: Process Visualization & Workflow

The following diagram outlines the complete synthesis workflow.

Caption: Workflow for Pt/SiO₂ catalyst synthesis.

Part 5: Critical Parameters and Their Influence

The quality of the final catalyst is highly sensitive to several process parameters. Understanding their impact allows for rational tuning of the catalyst's properties.

Parameter	Influence on Final Catalyst	Rationale & Causality
pH of Impregnation Solution	High impact on Pt dispersion.	Controls the surface charge of the support. A pH above the PZC ensures a negative surface charge, promoting strong electrostatic adsorption of the [Pt(NH₃)₄]²⁺ cation, leading to higher dispersion.[13]
Drying Rate & Temperature	High impact on Pt distribution.	A slow, controlled drying process (e.g., under vacuum on a rotary evaporator) is crucial. Rapid drying can cause the solution to move to the exterior of the support particles, depositing the precursor in an "egg-shell" distribution.[5]
Calcination Temperature	Affects Pt particle size and oxidation state.	Higher temperatures can lead to sintering (growth) of platinum particles, reducing dispersion. The atmosphere (oxidative vs. inert) determines if Pt oxides are formed before reduction.[13][14]
Reduction Temperature	Determines final Pt particle size and degree of reduction.	Sufficient temperature is needed to ensure complete reduction to Pt(0). However, excessively high temperatures will cause significant sintering and loss of active surface area.[13]

Part 6: Essential Catalyst Characterization

To validate the synthesis and understand the properties of the prepared catalyst, the following characterization techniques are essential.

Technique	Information Obtained
Transmission Electron Microscopy (TEM)	Direct visualization of Pt nanoparticles; provides particle size distribution.[12]
Hydrogen Chemisorption	Quantifies the number of active Pt surface sites, allowing for calculation of metal dispersion and average particle size.
X-ray Diffraction (XRD)	Confirms the crystalline structure of the support and, for larger particles (>3-5 nm), can identify the Pt(111) peak and estimate crystallite size via the Scherrer equation.[12]
X-ray Photoelectron Spectroscopy (XPS)	Determines the surface elemental composition and the oxidation state of platinum (e.g., distinguishing between Pt(0), Pt²⁺, and Pt⁴⁺).[12]

References

• Tetraammineplatinum(II) hydroxide hydrate (59% Pt). (2025, August 25). Chemsrc. [Link]

• Venezia, A. M., et al. (2002). Preparation of a Pt/SiO2 Catalyst: I. Interaction between Platinum Tetrammine Hydroxide and the Silica Surface. Journal of Catalysis, 209(1), 135–144. [Link]

• Zhang, C., et al. (2016). A Generic Wet Impregnation Method for Preparing Substrate-Supported Platinum Group Metal and Alloy Nanoparticles with Controlled Particle Morphology. Nano Letters, 16(1), 164-169. [Link]

• Venezia, A. M., et al. (2002). Preparation of a Pt/SiO2 catalystII. Temperature-programmed decomposition of the adsorbed platinum tetrammine hydroxide complex under flowing hydrogen, oxygen, and argon. Journal of Catalysis, 211(1), 88-96. [Link]

• Zhang, C., et al. (2016). A Generic Wet Impregnation Method for Preparing Substrate-Supported Platinum Group Metal and Alloy Nanoparticles with Controlled Particle Morphology. PubMed. [Link]

• Machek, V., et al. (1983). Preparation of Pt/Activated Carbon and Pt/Alumina Catalysts by Impregnation with Platinum Complexes. Collection of Czechoslovak Chemical Communications, 48(2), 517-531. [Link]

• Method for impregnating catalyst support with platinum. (1997). European Patent Office. [Link]

• Wet Impregnation. (n.d.). Scribd. [Link]

• Santalla, V. N., et al. (2002). A fundamental study of platinum tetraammine impregnation of silica: 2. The effect of method of preparation, loading, and calcination temperature on (reduced) particle size. Journal of Catalysis, 211(1), 97-107. [Link]

• Process for making catalyst by impregnation of platinum on activated carbon. (2009).

• Patwary, M. F., & Nieto, M. (2024). The Effect of Reduction Pretreatments on the Size of Supported Pt and Pd Nanoparticles Prepared by Strong Electrostatic Adsorption. Catalysis Letters. [Link]

• Method of producing tetraammineplatinum (ii) hydroxide. (2018).

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using tetraammineplatinum hydroxide hydrate in PEM fuel cell manufacturing

An Application Guide for the Utilization of Tetraammineplatinum(II) Hydroxide Hydrate in the Manufacturing of High-Performance PEM Fuel Cell Catalysts

Abstract

This document provides a comprehensive technical guide for researchers and materials scientists on the use of tetraammineplatinum(II) hydroxide hydrate, Pt(NH₃)₄(OH)₂·xH₂O, as a preferred precursor for the synthesis of platinum on carbon (Pt/C) catalysts for Proton Exchange Membrane (PEM) Fuel Cells. We will explore the scientific rationale for its selection, detailing its advantages over traditional chloride-based precursors. This guide presents field-proven, step-by-step protocols for catalyst synthesis, catalyst ink formulation, and the fabrication of Catalyst Coated Membranes (CCMs). Furthermore, it includes methodologies for the electrochemical evaluation of the resulting Membrane Electrode Assembly (MEA), ensuring a self-validating workflow from precursor to performance.

Introduction: The Critical Role of the Catalyst in PEM Fuel Cells

Proton Exchange Membrane Fuel Cells (PEMFCs) are at the forefront of clean energy technology, converting chemical energy from hydrogen and oxygen directly into electricity with only water as a byproduct.[1] The efficiency of this conversion is largely dictated by the performance of the Membrane Electrode Assembly (MEA), the heart of the fuel cell.[2] A critical component of the MEA is the catalyst layer, where the sluggish kinetics of the oxygen reduction reaction (ORR) at the cathode represents a primary bottleneck to overall performance.[3][4]

Platinum (Pt) remains the most effective electrocatalyst for both the hydrogen oxidation reaction (HOR) at the anode and the ORR at the cathode.[1][3] To maximize the utilization of this precious metal, catalysts are typically composed of platinum nanoparticles dispersed on a high-surface-area carbon support (Pt/C). The choice of the platinum precursor is a foundational decision that profoundly impacts the final catalyst's properties, including particle size, dispersion, and ultimately, its electrochemical activity and durability.

Scientific Rationale: Why Tetraammineplatinum(II) Hydroxide Hydrate?

Tetraammineplatinum(II) hydroxide hydrate is an inorganic platinum salt increasingly utilized as a catalyst precursor.[5] Its primary advantage lies in the absence of halide ions, particularly chloride (Cl⁻), which are common in traditional precursors like hexachloroplatinic acid (H₂PtCl₆).

Causality Behind Precursor Selection:

• Avoiding Catalyst Poisoning: Chloride ions are known to strongly adsorb onto platinum surfaces, poisoning active sites and inhibiting catalytic activity for the ORR. By using a halide-free precursor, the resulting catalyst exhibits a higher intrinsic activity.

• Controlling Particle Growth: The decomposition of the tetraammineplatinum(II) complex can be carefully controlled. Under reducing conditions, the ligands (ammonia and hydroxide) are readily removed, allowing for the formation of highly dispersed, small platinum nanoparticles.[6]

• Enhanced Stability: The strong interaction that can be established between the platinum ammine complex and functional groups on the carbon support can lead to well-anchored nanoparticles, improving the long-term stability of the catalyst.[7]

Safety and Handling Protocols

Before commencing any experimental work, it is imperative to consult the Safety Data Sheet (SDS). Tetraammineplatinum(II) hydroxide, in both solid hydrate and solution form, presents specific hazards.

Key Safety Considerations:

• Hazard Classification: Causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and may cause respiratory irritation.[5][8]

• Sensitization: May cause allergy or asthma symptoms or breathing difficulties if inhaled. Persons with a history of allergic disease should not work with platinum salts.[8][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a dust mask or respirator, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or a face shield.[5][10]

• Handling: Handle only in a well-ventilated area, preferably within a fume hood, to avoid breathing dust or vapors.[8][9] Avoid contact with skin and eyes.[11]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][10]

Experimental Section: From Precursor to Performance Evaluation

This section details the protocols for creating and testing a high-performance MEA using tetraammineplatinum(II) hydroxide hydrate.

Protocol 1: Synthesis of 40 wt% Pt/C Catalyst via Polyol Method

The polyol process is a widely used liquid-phase reduction method that employs a high-boiling-point alcohol, such as ethylene glycol (EG), as both the solvent and the reducing agent. This method allows for excellent control over nanoparticle nucleation and growth.

Workflow for Pt/C Catalyst Synthesis

Caption: Workflow for Pt/C catalyst preparation via the polyol method.

Step-by-Step Methodology:

• Support Dispersion: In a three-neck round-bottom flask, disperse 0.6 g of high-surface-area carbon (e.g., Vulcan XC-72R) in 100 mL of ethylene glycol.

• Homogenization: Sonicate the carbon dispersion in an ultrasonic bath for 60 minutes to break up large agglomerates and ensure a uniform slurry.

• Precursor Solution: In a separate beaker, dissolve a calculated amount of tetraammineplatinum(II) hydroxide hydrate corresponding to 0.4 g of platinum metal in 50 mL of deionized water.

• Reaction Setup: Transfer the carbon slurry to the reaction flask, equip it with a condenser and a nitrogen inlet, and begin stirring with a magnetic stir bar.

• Precursor Addition: Slowly add the platinum precursor solution to the stirring carbon slurry.

• Reduction: Heat the mixture to 140°C under a gentle flow of nitrogen gas and maintain this temperature for 3 hours. The solution will typically change color as the platinum complex is reduced to metallic nanoparticles.

• Cooling & Collection: Allow the mixture to cool to room temperature. Collect the resulting Pt/C powder by filtration or centrifugation.

• Washing: Wash the catalyst powder thoroughly with deionized water (3-4 times) and then with ethanol (2 times) to remove any residual ethylene glycol and byproducts.

• Drying: Dry the final Pt/C catalyst in a vacuum oven at 80°C overnight.

Protocol 2: Preparation of Catalyst Ink

The catalyst ink is a homogenous dispersion of the Pt/C catalyst and an ionomer in a solvent mixture. The quality of this ink is paramount for forming a uniform and effective catalyst layer.[12][13]

Component	Purpose	Typical Concentration
40 wt% Pt/C Catalyst	Active catalyst for electrochemical reactions	5 - 10 mg/mL
Nafion™ Dispersion (e.g., D521)	Proton conductor and binder	Ionomer-to-Carbon (I/C) ratio of 0.8 - 1.2
n-Propanol	Primary solvent, aids in dispersion	Varies (e.g., 50-75% of solvent volume)
Deionized Water	Co-solvent, influences ionomer conformation	Varies (e.g., 25-50% of solvent volume)

Step-by-Step Methodology:

• Weighing: Accurately weigh the required amount of the synthesized 40 wt% Pt/C catalyst powder.

• Solvent Addition: Add the appropriate volumes of n-propanol and deionized water to a glass vial containing the catalyst powder.

• Ionomer Addition: Add the calculated volume of Nafion™ dispersion to achieve the target I/C ratio. The I/C ratio is a critical parameter that balances proton conductivity and mass transport resistance.[14]

• Homogenization: Cap the vial tightly and homogenize the ink using an ultrasonic bath or a horn sonicator for at least 60 minutes. The vial should be placed in a cool water bath to prevent overheating. A well-dispersed ink will appear uniform and free of visible aggregates.[15]

Protocol 3: Fabrication of Catalyst Coated Membrane (CCM)

The CCM is fabricated by applying the catalyst ink onto a proton exchange membrane (e.g., Nafion™ 212).[16] Methods like ultrasonic spraying or blade coating are common.[17][18]

Workflow for Catalyst Coated Membrane (CCM) Fabrication

Caption: Generalized workflow for fabricating a CCM.

Step-by-Step Methodology (Ultrasonic Spray):

• Membrane Preparation: Cut the proton exchange membrane to the desired size and secure it on a heated vacuum table set to 70°C.

• Ink Loading: Load the homogenized catalyst ink into the reservoir of an ultrasonic spray coater.

• Coating: Apply the ink onto the membrane in multiple passes to build up the desired catalyst loading (e.g., 0.1 mgPt/cm² for the anode and 0.2 mgPt/cm² for the cathode). Allow the solvent to evaporate between passes.

• Annealing: Once the target loading is achieved, the CCM may be annealed at a temperature slightly below the boiling point of the solvent to improve the catalyst layer structure.

• Finalize: Repeat the process on the other side of the membrane for the second electrode.

Protocol 4: MEA Assembly and Electrochemical Evaluation

The final step is to assemble the CCM into a single-cell test fixture and evaluate its performance.

MEA Assembly:

• Place the fabricated CCM between two Gas Diffusion Layers (GDLs).[2]

• Position gaskets on either side to ensure a proper seal.

• Insert this assembly between the anode and cathode flow field plates of a single-cell fuel cell test fixture.

• Torque the fixture bolts to the manufacturer's specification to ensure good electrical contact and prevent gas leaks.

Electrochemical Evaluation: The performance of the MEA is typically characterized by its polarization curve, which plots cell voltage against current density.[1][19]

Parameter	Typical Value/Range	Purpose
Cell Temperature	80 °C	Affects reaction kinetics and membrane conductivity.[20]
Reactant Gases	H₂ (Anode), Air/O₂ (Cathode)	Fuel and oxidant for the electrochemical reactions.
Gas Flow Rate	Stoichiometry 1.5 (H₂), 2.0 (Air)	Ensures sufficient reactant supply.
Relative Humidity (RH)	100%	Maintains hydration of the ionomer for proton conductivity.[21]
Back Pressure	150 kPa (absolute)	Increases partial pressure of reactants, improving performance.[21]

Test Protocol:

• Conditioning: Operate the cell under a constant load for several hours to activate the MEA and achieve stable performance.

• Polarization Curve: Using a fuel cell test station, sweep the current from zero (Open Circuit Voltage) to a high current density (e.g., 1.5-2.0 A/cm²) while recording the cell voltage.[19]

• Electrochemical Impedance Spectroscopy (EIS): EIS can be used to de-convolute different sources of voltage loss, such as ohmic resistance and charge transfer resistance.[21]

• Cyclic Voltammetry (CV): CV is used to determine the Electrochemical Surface Area (ECSA) of the platinum catalyst, a key metric for catalyst utilization.[1]

Conclusion

Tetraammineplatinum(II) hydroxide hydrate serves as an excellent precursor for synthesizing high-performance, chloride-free Pt/C catalysts for PEM fuel cells. The protocols outlined in this guide provide a robust framework for researchers to fabricate and evaluate catalyst layers, from initial synthesis to final electrochemical testing. By understanding the causality behind each step—from the choice of precursor to the composition of the catalyst ink—scientists can systematically optimize the performance and durability of PEM fuel cells, accelerating the advancement of this critical clean energy technology.

References

• The Controllable Design of Catalyst Inks to Enhance PEMFC Performance: A Review. (URL: [Link])

• Optimizing Slot-Die Coating for Fuel Cells: New Research Improves Catalyst Ink and Electrode Performance - infinityPV. (URL: [Link])

• Effects of Ink Formulation on Construction of Catalyst Layers for High-Performance Polymer Electrolyte Membrane Fuel Cells | ACS Applied Materials & Interfaces. (URL: [Link])

• Performance and Durability of PEM Fuel Cells: A Review - NPL Publications. (URL: [Link])

• PEMFC: Detailed Composition And Performance Testing Methods Of Single Cells | TMNetch. (URL: [Link])

• Effects of Ink Formulation on Constructing Catalyst Layers for High-Performance PEM Fuel Cells. (URL: [Link])

• EXPERIMENTAL ANALYSIS, MODELING AND OPTIMAL CONTROL OF PEM FUEL CELL ELECTROCHEMISTRY - Stanford University. (URL: [Link])

• Performance evaluation and economic analysis of integrated solid oxide electrolyzer cell and proton exchange membrane fuel cell for power generation - PMC. (URL: [Link])

• Investigation of Proton Exchange Membrane Fuel Cell Performance by Exploring the Synergistic Effects of Reaction Parameters via Power Curve and Impedance Spectroscopy Analysis - MDPI. (URL: [Link])

• Effects of Ink Formulation on Construction of Catalyst Layers for High-Performance Polymer Electrolyte Membrane Fuel Cells | ACS Applied Materials & Interfaces - ACS Publications. (URL: [Link])

• Preparation and characterization of multi-layer catalyst-coated membrane for PEM fuel cell application - DR-NTU. (URL: [Link])

• Temperature Influence on the Synthesis of Pt/C Catalysts for Polymer Electrolyte Membrane Fuel Cells - MDPI. (URL: [Link])

• Method for the preparation of catalyst-coated membranes - Google P

• Preparation, Performance and Challenges of Catalyst Layer for Proton Exchange Membrane Fuel Cell - PMC. (URL: [Link])

• Tetraammineplatinum(II) hydroxide hydrate - ATT Advanced Elemental Materials Co., Ltd. (URL: [Link])

• Preparation of a Pt/SiO2 catalystII. Temperature-programmed decomposition of the adsorbed platinum tetrammine hydroxide complex under flowing hydrogen, oxygen, and argon | Request PDF - ResearchGate. (URL: [Link])

• Advancements in cathode catalyst and cathode layer design for proton exchange membrane fuel cells - PMC. (URL: [Link])

• Pt(4f) XPS data for SEA of tetraammine platinum(II) hydroxide on: a HOPG and b GNP surfaces before and after treating with HCl … - ResearchGate. (URL: [Link])

• Method of producing tetraammineplatinum (ii)

• A Comprehensive Review on the Synthesis, Characterization, and Biomedical Application of Platinum Nanoparticles - PMC. (URL: [Link])

• Activated Carbon-Supported Pt Catalysts Intended for the Hydroprocessing of Lipid Feedstocks - PMC. (URL: [Link])

• Preparation of catalyst coated membrane by modified decal transfer method for proton exchange membrane fuel cell - ResearchGate. (URL: [Link])

• Development of Method for Synthesis of Pt–Co Cathode Catalysts for PEM Fuel Cells - Scholar Commons. (URL: [Link])

• Improving the Blade Coating Method for PEMFC Catalyst Coated Membrane Fabrication - eScholarship. (URL: [Link])

• Parts of a Fuel Cell | Department of Energy. (URL: [Link])

• Gas Transport Resistance of Hydrocarbon-Based Catalyst Layers in Proton-Exchange Membrane Fuel Cells. (URL: [Link])

• Green Synthesis of Platinum Nanoparticles for Biomedical Applications - PMC - NIH. (URL: [Link])

• Assembly of Pt Nanoparticles on Graphitized Carbon Nanofibers as Hierarchically Structured Electrodes | ACS Applied Nano Materials. (URL: [Link])

• Progress on Platinum-Based Catalyst Layer Materials for H2-PEMFC - Tech Science Press. (URL: [Link])

• Synthesis of Platinum Nanoparticles Using Electrostatic Stabilization and Cluster Duplication of Perfluorinated Ionomer - ResearchGate. (URL: [Link])

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Application Note: Preparation of Halogen-Free Platinum Catalysts Using Tetraammineplatinum(II) Hydroxide

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Focus: High-dispersion, halogen-free heterogeneous catalyst synthesis

Introduction & Mechanistic Rationale

In the development of heterogeneous catalysts for pharmaceutical synthesis, fuel cell electrodes, and automotive emission control, the presence of residual halogens (such as chloride) is highly detrimental. Halogens are known to poison catalytic active sites, promote the sintering of platinum nanoparticles during thermal aging, and induce corrosive degradation of reactor infrastructure (1)[1].

To circumvent these issues, Tetraammineplatinum(II) hydroxide (TAPOH) , 2​ , serves as a superior, halide-free precursor. Unlike traditional hexachloroplatinic acid ( H2​PtCl6​ ), TAPOH decomposes thermally into platinum, ammonia, and water, leaving zero corrosive or poisoning residues on the support matrix (2)[2]. Furthermore, the cationic nature of the [Pt(NH3​)4​]2+ complex allows for strong electrostatic adsorption onto negatively charged support surfaces, enabling the synthesis of highly dispersed, ultra-small Pt nanoparticles (3)[3].

Physicochemical Properties of the Precursor

Understanding the properties of TAPOH is critical for accurately calculating metal loading and ensuring precursor stability during the impregnation phase (4)[4].

Parameter	Specification
Chemical Formula	2​⋅xH2​O
Molecular Weight	297.21 g/mol (anhydrous basis)
Platinum Content	≥58%
Physical State	Available as a crystalline hydrate or aqueous solution
Solubility	Highly soluble in ultra-pure water
Thermal Decomposition	Decomposes >200°C primarily into PtO , NH3​ , and H2​O

Experimental Workflow & Pathway

The synthesis of supported platinum catalysts via wet impregnation follows a precise sequence of physicochemical transformations designed to anchor the platinum complex and prevent agglomeration.

Figure 1: Step-by-step workflow for halogen-free platinum catalyst preparation using TAPOH.

Step-by-Step Experimental Protocol

This protocol details the preparation of a 1 wt% Pt/ SiO2​ or Pt/ Al2​O3​ catalyst . Every step is engineered to maximize metal dispersion and prevent nanoparticle agglomeration.

Phase 1: Support Preparation & Isoelectric Point (IEP) Adjustment

• Suspension: Suspend 10.0 g of the support (e.g., high-surface-area γ−Al2​O3​ or SiO2​ ) in 50 mL of ultra-pure water (18.2 MΩ·cm).

• pH Adjustment: Measure the pH of the slurry. For silica (IEP ~2-3), the native pH is typically sufficient for the surface to be negatively charged. For alumina (IEP ~8-9), adjust the pH to ~10 using a dilute, halogen-free base (e.g., ammonium hydroxide).

• Causality: The adsorption of the [Pt(NH3​)4​]2+ cation is driven by electrostatic interactions. Ensuring the pH is above the support's isoelectric point guarantees a deprotonated, negatively charged surface. This surface acts as an anchoring site for the platinum cation, preventing premature metal migration during subsequent steps (2)[2].

Phase 2: Wet Impregnation

• Precursor Dissolution: Calculate the required mass of TAPOH to achieve a 1 wt% Pt loading (approx. 0.172 g of TAPOH hydrate, assuming 58% Pt content). Dissolve this in 20 mL of ultra-pure water.

• Addition: Add the TAPOH solution dropwise to the support slurry under vigorous mechanical stirring.

• Aging: Allow the mixture to age for 2 to 4 hours at room temperature.

• Causality: A prolonged aging period ensures that the ion-exchange process reaches thermodynamic equilibrium. The [Pt(NH3​)4​]2+ ions uniformly replace protons or other surface cations, achieving a homogeneous distribution across the support's pore network (5)[5].

Phase 3: Controlled Drying

• Solvent Removal: Transfer the slurry to a rotary evaporator and remove excess water under reduced pressure at 35°C until a thick paste forms.

• Vacuum Drying: Dry the paste in a vacuum oven at 80°C - 100°C for 12 hours.

• Causality: Drying is the most vulnerable phase for catalyst synthesis. Rapid, high-temperature drying at atmospheric pressure induces capillary forces that drag the platinum complex to the pore mouths, causing an "egg-shell" distribution and severe agglomeration. Vacuum drying at low temperatures stabilizes the [Pt(NH3​)4​(OH)2​]n​ clusters uniformly across the surface (6)[6].

Phase 4: Thermal Calcination

• Furnace Setup: Transfer the dried powder to a tubular furnace.

• Oxidative Heating: Heat the sample to 300°C - 500°C at a ramp rate of 2°C/min under a continuous flow of synthetic air or O2​ (50 mL/min). Hold for 3 hours.

• Causality: Oxidative calcination systematically decomposes the ammine ligands. At ~300°C, the complex fully decomposes into 1–2 nm PtO nanoparticles. The presence of oxygen is critical; it oxidizes the released NH3​ ligands, preventing them from acting as localized reducing agents that could prematurely form mobile Pt(0) species and lead to sintering (2)[2].

Phase 5: Hydrogen Reduction

• Purging: Purge the furnace with Argon for 30 minutes to remove residual oxygen.

• Reduction: Switch the gas flow to 5% H2​ in Argon (50 mL/min) and heat to 300°C - 400°C at 5°C/min. Hold for 2 hours.

• Causality: Hydrogen reduces the dispersed PtO to catalytically active Pt(0) nanoparticles. The moderate reduction temperature (≤400°C) provides sufficient thermodynamic driving force for reduction while remaining below the Tammann temperature of platinum, thereby preventing thermal sintering.

Analytical Validation (Self-Validating System)

To ensure the protocol's success and the integrity of the catalyst, the following self-validating analytical checks must be performed on the final product:

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Digest a fraction of the catalyst to confirm the 1 wt% Pt loading and verify that halogen content (e.g., Cl) is below the detection limit (<10 ppm).

• X-Ray Diffraction (XRD) & Transmission Electron Microscopy (TEM): XRD should show broad or absent Pt peaks, indicating ultra-small crystallite size. TEM should confirm a narrow particle size distribution (target: 1–3 nm).

• CO-Chemisorption: Conduct pulsed CO-chemisorption to quantify the active metal surface area. A highly successful TAPOH preparation typically yields a metal dispersion of >60% (2)[2].

References

• Title: Preparation of a Pt/SiO2 Catalyst: I. Interaction between Platinum Tetrammine Hydroxide and the Silica Surface Source: Journal of Catalysis (via ResearchGate) URL: [Link]

• Title: NSR Catalytic Materials | NOx Trap Catalysts and Technologies Source: Royal Society of Chemistry URL: [Link]

• Title: Preparation of Pt/Activated Carbon and Pt/Alumina Catalysts by Impregnation with Platinum Complexes Source: Collection of Czechoslovak Chemical Communications (via Scribd) URL: [Link]

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• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Catalyst Support Center: Optimizing Platinum Dispersion with Tetraammineplatinum Hydroxide

Welcome to the Technical Support Center for heterogeneous catalyst preparation. This guide is engineered for researchers, application scientists, and drug development professionals who require sub-nanometer platinum (Pt) dispersion for critical catalytic workflows (e.g., API hydrogenation, exhaust gas treatment, and fuel cell fabrication).

Tetraammineplatinum hydroxide hydrate— 2​⋅xH2​O (TAPOH)—is a premium, halogen-free precursor. Unlike chloroplatinic acid, TAPOH leaves no residual chloride to poison active sites. However, achieving >70% Pt dispersion requires strict thermodynamic and kinetic control over the precursor-support interactions.

Core Principle: Strong Electrostatic Adsorption (SEA)

The successful deployment of TAPOH relies entirely on Strong Electrostatic Adsorption (SEA) . In aqueous solution, TAPOH dissociates into the bulky, cationic complex [Pt(NH3​)4​]2+ and hydroxyl ions ( OH− ). To achieve monolayer dispersion, the catalyst support (e.g., silica, alumina) must be driven to a pH significantly above its Point of Zero Charge (PZC). This deprotonates the surface hydroxyl groups (forming −O− ), creating a strong electrostatic driving force that anchors the cationic platinum complex.

Workflow for Strong Electrostatic Adsorption (SEA) using TAPOH precursors.

Troubleshooting & FAQs

Q1: Why is my Pt dispersion low (<30%) despite using TAPOH on a high-surface-area silica support?

The Causality: Silica has a highly acidic surface with a PZC of ~2–4. While TAPOH is naturally basic and raises the solution pH, simply mixing them is insufficient. If the final pH of the slurry drops below 8 due to the silica's buffering capacity, the surface is not fully deprotonated. Conversely, if you manually push the pH too high (>12) using excess base, the high ionic strength compresses the electrical double layer, shielding the electrostatic attraction and causing the Pt to precipitate in bulk rather than adsorbing as a monolayer[1]. The Fix: Implement a self-validating pH protocol. Measure the pH of the precursor solution 10 minutes after contacting the support. For silica, the equilibrium pH must be maintained strictly between 9.0 and 10.5. 1[1].

Q2: I observe large Pt agglomerates (egg-shell distribution) after the drying step. What is causing this migration?

The Causality: Drying kinetics dictate metal placement. If you dry the wet precursor-support matrix in stagnant air at 100°C, the evaporation front moves from the exterior of the pellet to the interior. The surface tension of the evaporating water creates powerful capillary forces that drag the weakly bound [Pt(NH3​)4​]2+ complexes to the pore mouths, leading to massive localized agglomeration[2]. The Fix: Transition to vacuum drying or lyophilization (freeze-drying). Vacuum drying lowers the boiling point of water, allowing for rapid, uniform evaporation that "freezes" the Pt complexes in their highly dispersed state across the internal pore structure.2[2].

Q3: During reduction, my catalyst turns black prematurely and TEM shows severe sintering (particle size >5 nm). Why?

The Causality: This is a classic case of auto-reduction caused by the ammonia ligands. If 2​ is heated directly in a reducing environment ( H2​ ) or even an inert gas, the NH3​ ligands decompose into N2​ and H2​ at approximately 200°C–300°C[2]. This localized burst of reductants converts the mobile Pt species into Pt(0) before they are firmly anchored to the support lattice, leading to rapid sintering. The Fix: You must decouple ligand removal from metal reduction. Calcine the catalyst in O2​ /air at 300°C first. This oxidizes the ammonia ligands to NOx​ and H2​O and firmly anchors the platinum to the support as highly dispersed PtOx​ clusters. Only after this step should you introduce H2​ to reduce the PtOx​ to Pt(0)[3].

Mechanistic pathway of TAPOH thermal decomposition and activation.

Quantitative Data: Optimal SEA Parameters by Support

To ensure maximum dispersion, the impregnation pH must be tuned to the specific Point of Zero Charge (PZC) of your support matrix.

Support Material	Typical PZC	Optimal Impregnation pH	Precursor State	Expected Max Dispersion
Silica ( SiO2​ )	2.0 – 4.0	9.0 – 10.5	Cationic ( [Pt(NH3​)4​]2+ )	> 70%
Alumina ( γ−Al2​O3​ )	8.0 – 9.0	11.0 – 12.0	Cationic ( [Pt(NH3​)4​]2+ )	> 60%
Oxidized Carbon	3.0 – 5.0	9.0 – 10.0	Cationic ( [Pt(NH3​)4​]2+ )	> 75%

Standard Operating Procedure: TAPOH Impregnation & Activation

This self-validating protocol ensures reproducible, sub-nanometer Pt dispersion.

Step 1: Support Pre-treatment & PZC Validation

• Wash and calcine the bare support (e.g., SiO2​ ) at 500°C to remove adventitious carbon and standardize surface hydroxyl density.

• Suspend 1.0 g of the support in 10 mL of DI water and measure the natural pH to establish the baseline PZC.

Step 2: Precursor Preparation & pH Adjustment

• Calculate the required volume of TAPOH solution based on the target weight loading (e.g., 1 wt% Pt) and the pore volume of the support.

• Dilute the TAPOH in DI water. Self-Validation Check: Adjust the pH of this solution using dilute NH4​OH so that it sits exactly 2-3 pH units above the support's PZC (e.g., pH 10 for silica).

Step 3: Incipient Wetness Impregnation

• Add the pH-adjusted TAPOH solution dropwise to the support while aggressively mixing (using a planetary mixer or vortexer) to ensure uniform capillary wetting.

• Allow the mixture to age in a sealed container for 1 hour at room temperature to allow electrostatic equilibration.

Step 4: Controlled Drying

• Transfer the wet catalyst to a vacuum desiccator or vacuum oven.

• Dry at 25°C under high vacuum (<10 mbar) for 4 hours. Do not apply heat during this initial drying phase to prevent capillary-driven migration.

• Gradually ramp the temperature to 80°C under vacuum for an additional 2 hours.

Step 5: Calcination (Ligand Removal)

• Transfer the dried powder to a tube furnace.

• Flow synthetic air ( O2​/N2​ ) at 50 mL/min.

• Ramp the temperature at a slow rate of 2°C/min to 300°C. Hold at 300°C for 2 hours. Visual Cue: The powder should transition to a uniform light tan/grey, indicating the formation of dispersed PtOx​ clusters.

Step 6: Reduction

• Purge the furnace with N2​ for 30 minutes.

• Switch gas flow to 5% H2​ in N2​ (or pure H2​ depending on safety protocols) at 50 mL/min.

• Ramp at 5°C/min to 350°C and hold for 2 hours to fully reduce the PtOx​ to active Pt(0) nanoparticles.

References

• Title: Preparation of a Pt/SiO2 Catalyst: I.
• Title: Charge-Enhanced Dry Impregnation: A Simple Way To Improve The Preparation of Supported Metal Catalysts Source: ACS Catalysis / Scribd URL
• Title: Role of Pt-precursor on the performance of Pt/BaCO3Al2O3-NOx storage catalysts Source: Journal of Molecular Catalysis A Chemical URL

Sources

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• 3. researchgate.net [researchgate.net]

reducing nanoparticle agglomeration during tetraammineplatinum hydroxide hydrate reduction

Welcome to the Advanced Catalyst Synthesis Support Center. As a Senior Application Scientist, I frequently consult with researchers facing a common bottleneck in heterogeneous catalysis and nanomedicine: the agglomeration (sintering) of platinum nanoparticles (Pt NPs) during the reduction of tetraammineplatinum hydroxide hydrate ( 2​⋅xH2​O ).

Because platinum has a high surface free energy, bare Pt nuclei will spontaneously cluster to minimize thermodynamic instability. Preventing this requires a precise orchestration of reduction kinetics, steric/electrostatic shielding, and support interactions. Below is our comprehensive troubleshooting guide to help you achieve monodisperse, highly active Pt nanoparticles.

Diagnostic Synthesis Flowchart

To understand where agglomeration typically occurs, review the mechanistic pathway below. Agglomeration is most successfully mitigated at the ligand exchange and controlled drying phases.

Workflow for preventing Pt nanoparticle agglomeration during reduction.

Troubleshooting & FAQs

Q1: Why do my Pt nanoparticles agglomerate immediately upon adding a chemical reducing agent to the tetraammineplatinum hydroxide precursor? The Causality: This is caused by rapid burst nucleation without sufficient steric or electrostatic shielding. When the reduction rate (e.g., using strong agents like NaBH4​ ) outpaces the binding kinetics of your capping agent, bare Pt nuclei collide and sinter. The Solution: You must either pre-coordinate the precursor with a robust stabilizer or use a dual-function reductant/stabilizer. For example, conducting the synthesis in an aqueous buffer of HEPES (pH 7.4) under hydrothermal conditions (180 °C) allows the piperazine and terminal hydroxyl groups of HEPES to act as both a mild reductant and a steric stabilizer. This specific method prevents aggregation and yields highly monodisperse Pt nanoparticles averaging 1.9 nm[1]. Alternatively, if using NaBH4​ , ensure a capping agent like sodium citrate is thoroughly pre-mixed with the precursor to immediately passivate the newly formed Pt surfaces[2].

Q2: How do I balance capping agent concentration to prevent sintering without permanently blocking the catalytic active sites? The Causality: Polymeric capping agents (like PVP) act as physical barriers. While excellent at preventing agglomeration, they restrict reactant access to the active Pt surface, creating a "dead" catalyst. The Solution: You must implement a controlled ligand stripping protocol or rely on intrinsic ligand preservation. For colloidal syntheses, ligand stripping with agents like Me3​OBF4​ can displace bulky organic caps in solution[3]. If you are synthesizing supported catalysts (e.g., on SiO2​ ), avoid bulky polymers entirely. Research demonstrates that drying the exchanged 2​ complex on silica at 25°C under vacuum preserves the native NH3​ ligands. These intrinsic ligands act as temporary spacers. Upon thermal decomposition at 300°C, the complex forms 1–2 nm PtO particles, which can then be reduced under H2​ at 400°C to yield active, bare Pt(0) nanoparticles without sintering[4].

Q3: Can I use electrostatic stabilization instead of bulky polymeric capping agents? The Causality: Yes. Electrostatic stabilization leverages the cationic nature of the [Pt(NH3​)4​]2+ complex to create a repulsive double layer, avoiding the need for hard-to-remove steric polymers. The Solution: You can utilize perfluorinated ionomers. For instance, Nafion can be used as a stabilizer via strong electrostatic interactions between the cationic Pt complex ions and the anionic sulfonic groups within the hydrated Nafion matrix. This not only prevents agglomeration but also allows you to control the morphology (cubic vs. spherical) based on the Nafion phase[5].

Q4: Does the choice of oxide support influence agglomeration during the drying and reduction phases? The Causality: Absolutely. The isoelectric point of the support and the strength of the metal-support interaction (MSI) dictate whether Pt atoms will migrate and cluster during high-temperature reduction. The Solution: Utilizing supports with strong metal-support interactions, such as CeO2​ , anchors the Pt atoms and stabilizes dispersion even under harsh conditions[6]. When using inert supports like SiO2​ , the initial exchange step is critical. You must allow more than 1 hour for the platinum complex to uniformly distribute and electrostatically anchor over the silica surface before drying[4].

Quantitative Data Synthesis: Reduction Methods & Agglomeration Control

The following table summarizes validated experimental parameters for synthesizing sub-5 nm Pt nanoparticles from tetraammineplatinum precursors without agglomeration.

Reduction Method / Precursor	Stabilizer / Capping Agent	Support Matrix	Avg. Particle Size	Reference
Hydrothermal (180°C)	HEPES (200 mM, pH 7.4)	Graphite (Optional)	1.9 ± 0.2 nm	[1]
NaBH4​ Chemical Reduction	Sodium Citrate	Fused Carbon Spheres	2.0 – 3.0 nm	[2]
Thermal Decomposition ( H2​ at 400°C)	None (Intrinsic NH3​ preservation)	Aerosil SiO2​	1.0 – 2.0 nm	[4]
Solvothermal Deposition	PVP / TTAB	CeO2​ Nanofibers	Highly Dispersed	[6]

Standard Operating Procedure: Self-Validating Synthesis of Supported Pt NPs

To ensure trustworthiness and reproducibility, the following protocol for synthesizing Pt/ SiO2​ catalysts incorporates built-in validation checkpoints. This prevents blind progression through the steps, ensuring agglomeration is avoided at the mechanistic level.

Step 1: Electrostatic Precursor Exchange

• Action: Suspend high-surface-area Aerosil silica in an aqueous solution of tetraammineplatinum hydroxide hydrate ( 2​ ). Stir continuously for >1 hour.

• Causality: The extended time is required for the [Pt(NH3​)4​]2+ cations to fully exchange with the protons of the surface silanol groups, ensuring uniform spatial distribution.

• Validation Checkpoint: Measure the zeta potential of the suspension. A shift toward a less negative value confirms the successful electrostatic adsorption of the cationic Pt complex onto the silica surface.

Step 2: Controlled Vacuum Drying

• Action: Dry the exchanged complex strictly at 25°C under vacuum.

• Causality: Applying heat during this step causes premature cleavage of the NH3​ ligands. Vacuum drying at room temperature preserves the ammine ligands, which act as critical steric spacers that prevent neighboring Pt complexes from clustering[4].

Step 3: Thermal Decomposition

• Action: Gradually increase the temperature to 300°C under reduced pressure.

• Causality: The complex decomposes into highly dispersed PtO particles (1–2 nm).

• Validation Checkpoint: Utilize time-resolved mass spectrometry (MS) on the reactor off-gas. You should observe a distinct peak for NH3​ release peaking at 200°C and completing by 300°C. If NH3​ is released during Step 2, your vacuum was too weak or ambient temperature too high, and agglomeration has likely occurred[4].

Step 4: Final Reduction

• Action: Introduce a hydrogen ( H2​ ) atmosphere and elevate the temperature to 400°C.

• Causality: The PtO is reduced to zero-valent Pt(0) nanoparticles. Because the particles are already anchored as PtO, they do not migrate or sinter during this final reduction.

• Validation Checkpoint: Perform CO chemisorption. A successful, non-agglomerated batch will yield a metal dispersion of approximately 65 ± 5%[4].

References

• Preparation of a Pt/SiO2 Catalyst: I. Interaction between Platinum Tetrammine Hydroxide and the Silica Surface. Journal of Catalysis. 4

• SINGLE-STEP CONVERSION OF N-BUTYRALDEHYDE TO 2-ETHYLHEXANAL. European Patent Office.

• Synthesis of Platinum Nanoparticles Using Electrostatic Stabilization and Cluster Duplication of Perfluorinated Ionomer. ResearchGate. 5

• Core-Sheath Pt-CeO2/Mesoporous SiO2 Electrospun Nanofibers as Catalysts for the Reverse Water Gas Shift Reaction. MDPI. 6

• COLLOIDALLY SYNTHESIZED BIMETALLIC NANOPARTICLES FOR WELL-DEFINED HETEROGENOUS CATALYSTS IN ALKANE DEHYDROGENATION. Purdue University Graduate School. 3

• Synthesis of Platinum Nanoparticles Supported on Fused Nanosized Carbon Spheres Derived from Sustainable Source for Application in a Hydrogen Generation Reaction. MDPI. 2

• Hydrothermal Synthesis of Platinum‐Group‐Metal Nanoparticles by Using HEPES as a Reductant and Stabilizer. OUCI. 1

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• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Core-Sheath Pt-CeO2/Mesoporous SiO2 Electrospun Nanofibers as Catalysts for the Reverse Water Gas Shift Reaction [mdpi.com]

stabilizing tetraammineplatinum hydroxide hydrate aqueous solutions at room temperature

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the handling of tetraammineplatinum(II) hydroxide hydrate ( 2​⋅xH2​O ). Widely utilized as a high-purity precursor for supported platinum catalysts (e.g., Pt/SiO2​ or Pt/Al2​O3​ ) and in metallodrug development, this complex is notoriously unstable in aqueous environments at room temperature if improperly handled [1][2].

Its high alkalinity and labile coordination sphere make it highly susceptible to atmospheric carbonation, photochemical reduction, and thermal degradation [2][3]. This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to ensure the integrity of your platinum precursor solutions.

Mechanistic Degradation Pathways

Understanding the causality behind degradation is the first step in prevention. The complex degrades via three primary vectors:

• Carbonation: The high concentration of hydroxide ions rapidly absorbs atmospheric CO2​ , lowering the pH and precipitating insoluble tetraammineplatinum(II) carbonate.

• Photochemical Reduction: UV and visible light induce ligand-to-metal charge transfer (LMCT), cleaving the Pt−NH3​ bonds and reducing PtII to Pt0 (Platinum Black).

• Ligand Dissociation: Even at moderate temperatures or under vacuum, the complex can lose ammonia ligands, polymerizing into [Pt(NH3​)4​(OH)2​]n​ clusters before decomposing to PtO [2].

Mechanistic pathways of tetraammineplatinum(II) hydroxide degradation in aqueous environments.

Quantitative Stability Profile

The following table summarizes the expected shelf life and primary degradation modes of 5–10 wt% 2​ aqueous solutions at 25°C under various storage conditions.

Storage Atmosphere	Container Type	Light Exposure	Estimated Shelf Life (25°C)	Primary Degradation Mode
Ambient Air	Clear Glass	Ambient Lab Light	< 24 hours	Carbonate precipitation (White)
Ambient Air	Amber Glass	Dark	1–3 days	Carbonate precipitation (White)
Inert Gas (Ar/N₂)	Clear Glass	Ambient Lab Light	1–2 weeks	Photochemical reduction (Black)
Inert Gas (Ar/N₂)	Amber Glass / PTFE	Dark	> 6 months	Stable (No degradation)

Self-Validating Stabilization Protocol

To achieve long-term stability at room temperature, the storage environment must completely exclude CO2​ , light, and trace reductants.

Materials Required:

• 18.2 MΩ·cm Ultrapure Deionized (DI) Water

• High-purity Argon (99.999%)

• Acid-washed amber borosilicate glass vials with PTFE-lined septa caps

• Schlenk line or Nitrogen-filled glovebox

Step-by-Step Methodology:

• Solvent Degassing: Boil the 18.2 MΩ·cm DI water for 15 minutes to expel dissolved oxygen and carbon dioxide. Cool the water to room temperature while continuously sparging with Argon. Causality: Removing dissolved CO2​ prevents immediate carbonate formation upon dissolution.

• Inert Atmosphere Handling: Transfer the degassed water and the solid tetraammineplatinum(II) hydroxide hydrate into a Nitrogen-filled glovebox.

• Dissolution: Slowly add the solid to the degassed water while stirring gently. Do not use ultrasonic baths, as the localized cavitation can induce thermal ligand cleavage [2].

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove any pre-existing polymerized clusters or unreacted precursors.

• Sealing and Storage: Aliquot the solution into acid-washed amber glass vials. Seal tightly with PTFE-lined caps. Store the vials in a dedicated dark cabinet at controlled room temperature (20–25°C).

Self-Validation Checkpoint: This protocol acts as a self-validating system. The successful execution is visually confirmed over time: a perfectly stabilized solution will remain optically clear and colorless. The appearance of a white haze indicates a failure in Step 1 or 2 (Atmosphere Control), while a gray tint indicates a failure in Step 5 (Light Exclusion) or the presence of trace organics in the glassware.

Troubleshooting & FAQs

Q1: My freshly prepared tetraammineplatinum hydroxide solution turned cloudy and formed a white precipitate within hours. What happened? A: This is the most common issue and is caused by atmospheric carbonation. Because the solution is highly alkaline, hydroxide ions rapidly react with ambient CO2​ to form carbonate ions ( CO32−​ ). These carbonates react with the [Pt(NH3​)4​]2+ cation to form insoluble tetraammineplatinum(II) carbonate. Resolution: You cannot easily reverse this without altering the chemical composition. Discard the solution, ensure your water is rigorously degassed, and perform all handling under an Argon or Nitrogen atmosphere.

Q2: I observed a fine black powder settling at the bottom of my storage flask after a week. Can I still use the solution? A: The black powder is Platinum Black ( Pt0 ), resulting from the reduction of PtII . This is typically caused by photochemical degradation (exposure to ambient lab light) or trace reducing agents (like residual organics from improper glassware cleaning). Resolution: You can salvage the remaining complex by filtering the solution through a 0.22 µm PTFE filter. However, be aware that the exact molarity of your platinum precursor has now decreased. To prevent recurrence, switch to amber glassware and ensure all containers are acid-washed and rinsed with ultrapure water.

Q3: Why is drying the precursor solution on silica/alumina supports causing inconsistent catalyst dispersion? A: As demonstrated in fundamental catalysis literature, the drying step is critical [2][3]. If you apply the aqueous solution to a support and dry it under vacuum at room temperature, the complex retains its NH3​ ligands. However, if you apply heat too rapidly, the complex forms [Pt(NH3​)4​(OH)2​]n​ clusters on the surface before decomposing to PtO particles (1–2 nm) around 200–300°C [2]. If your aqueous solution was already partially degraded (e.g., polymerized due to slight pH drops during storage), it will agglomerate on the support, drastically reducing your active metal dispersion. Ensure your precursor solution is perfectly clear before impregnation.

References

• Chytil, S., et al. "Preparation of a Pt/SiO2 Catalyst: I. Interaction between Platinum Tetrammine Hydroxide and the Silica Surface." Journal of Catalysis, ResearchGate. URL:[Link]

• Dawody, J., et al. "Role of Pt-precursor on the performance of Pt/BaCO3Al2O3-NOx storage catalysts." Applied Catalysis B: Environmental, ResearchGate. URL:[Link]

Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide: Handling Tetraammineplatinum(II) Hydroxide Hydrate

As a Senior Application Scientist, I frequently guide research teams in the safe and effective handling of precious metal precursors. Tetraammineplatinum(II) hydroxide hydrate (CAS: 312695-70-8; Formula: 2 · xH2O) is an indispensable inorganic catalyst precursor. It is particularly favored for synthesizing highly dispersed Pt/CeO2, Pt/TiO2, and single-atom catalysts because it decomposes cleanly without leaving corrosive chloride residues[1].

However, the intersection of its platinum coordination chemistry and its strong alkalinity demands rigorous, causally-driven safety protocols. This guide provides a definitive operational and logistical blueprint for handling this compound, ensuring both personnel safety and experimental integrity.

Physiochemical Profile & Hazard Mechanistic Causality

To handle a chemical safely, you must understand why it is dangerous. Tetraammineplatinum(II) hydroxide hydrate presents two distinct mechanistic hazards:

• Platinum Sensitization (Platinosis): Soluble platinum salts can act as potent allergens. While tetraammine complexes are generally less reactive with cysteine peptides than chloroplatinates, inhalation of airborne dust can still trigger severe respiratory sensitization and asthma-like symptoms[2][3]. The mechanism involves the Pt complex acting as a hapten, binding to endogenous proteins in the respiratory tract to elicit an IgE-mediated immune response.

• Alkaline Corrosivity: The hydroxide counterions (OH⁻) make the hydrate locally alkaline upon contact with moisture (such as sweat, tears, or mucous membranes). This leads to the saponification of dermal lipids, causing severe skin irritation (H315) and serious, potentially irreversible eye damage (H319)[4][5].

Fig 1. Exposure pathways and mechanistic hazards of Tetraammineplatinum(II) hydroxide hydrate.

Personal Protective Equipment (PPE) Matrix

To mitigate these hazards, a self-validating PPE system is required. We do not just wear standard gear; we select specific equipment based on chemical causality[2][5].

PPE Category	Specification	Mechanistic Justification
Hand Protection	Nitrile gloves (Double-gloving recommended)	Nitrile provides robust resistance to alkaline solutions. Double gloving prevents dermal absorption of Pt complexes if the outer layer suffers mechanical micro-tears.
Eye/Face Protection	Chemical safety goggles + Full face shield	The hydroxide component causes severe corneal damage. Goggles block dust ingress; the shield protects against alkaline splashes during aqueous dissolution.
Respiratory Protection	N95/P100 Particulate Respirator or PAPR	Essential for blocking inhalation of fine hydrate dust, directly mitigating the risk of IgE-mediated platinosis (respiratory sensitization).
Body Protection	Chemically resistant lab coat (buttoned)	Prevents accumulation of Pt dust on personal clothing, stopping secondary exposure routes outside the laboratory environment.

Standard Operating Procedure (SOP) for Experimental Handling

This protocol outlines the safe dissolution of Tetraammineplatinum(II) hydroxide hydrate for wet impregnation catalyst synthesis. Every step is designed as a self-validating system to ensure safety and chemical purity.

• Step 1: Environmental Isolation & Validation. Conduct all weighing and transfer operations inside a certified chemical fume hood.

  • Validation Check: Verify the face velocity monitor reads 80-100 fpm. If the monitor is down, perform a tissue-paper test to visually confirm a strong inward draft before opening the chemical container[6].

• Step 2: Static Elimination. Platinum hydrate powders are highly prone to static cling, which can cause the powder to aerosolize.

  • Action: Use an anti-static bar or zero-stat gun near the analytical balance prior to opening the vial.

• Step 3: Precision Weighing. Tare a clean, anti-static weigh boat. Carefully dispense the required mass using a non-metallic spatula (e.g., PTFE or ceramic).

  • Causality: Platinum complexes can undergo galvanic exchange with base metals in standard stainless-steel spatulas, which would introduce trace metal contamination into your catalyst precursor.

• Step 4: Aqueous Dissolution. Transfer the powder to a volumetric flask. Slowly add ultra-pure water (18.2 MΩ·cm).

  • Causality: The dissolution of the hydroxide hydrate is mildly exothermic and raises the pH of the solution. Stir gently.

  • Validation Check: Inspect the solution against a white background; complete dissolution should yield a clear, colorless solution without suspended particulates[7].

• Step 5: Immediate Decontamination. Immediately wipe down the balance and surrounding hood area with a damp, lint-free cloth to capture any microscopic dust particles. Dispose of the cloth in the designated solid Pt waste container.

Fig 2. Operational workflow and platinum waste recovery pipeline.

Emergency Response & Logistical Disposal Plan

Trust in laboratory safety is built on knowing exactly what to do when an unexpected event occurs.

Spill Management

• Solid Spills: Do NOT sweep dry. Dry sweeping aerosolizes the Pt sensitizer. Lightly mist the spilled powder with water to suppress dust, then wipe it up with damp absorbent pads[4].

• Liquid Spills: Because the solution is alkaline, neutralize it carefully with a dilute weak acid (e.g., 1M citric acid) before absorbing it with a universal chemical absorbent pad. Wash the area thoroughly with soap and water[2].

• Physiological Exposure: In case of skin contact, immediately flush with plenty of water for at least 15 minutes and remove contaminated clothing. For eye contact, flush continuously and seek immediate medical attention[2][7].

Disposal & Precious Metal Recovery

Platinum is a critical, high-value resource. Never flush Pt-containing solutions down the drain [4][5].

• Segregation: Keep platinum waste strictly segregated from halogenated solvents and heavy metals (like lead or mercury) to prevent dangerous cross-reactions and to keep recovery costs low.

• Solid Waste: Contaminated gloves, weigh boats, and wipes must be placed in a sealed, labeled "Solid Platinum Waste" container.

• Liquid Waste: Store aqueous Pt solutions in a high-density polyethylene (HDPE) carboy.

• Recovery Logistics: Contract with a specialized precious metal refinery. They will incinerate the solid waste and chemically reduce the liquid waste to recover the elemental Pt, providing a return on investment for your lab while ensuring strict environmental compliance.

Sources

• 1. researchgate.net [researchgate.net]
• 2. colonialmetals.com [colonialmetals.com]
• 3. Application of the direct peptide reactivity assay (DPRA) to inorganic compounds: a case study of platinum species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fishersci.ie [fishersci.ie]
• 5. fishersci.com [fishersci.com]
• 6. Tetraammineplatinum dichloride xhydrate | Benchchem [benchchem.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]